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Compound of Interest

(S)-(+)-1-METHOXY-2-
PROPYLAMINE

cat. No.: B1588276

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (S)-
(+)-1-Methoxy-2-propylamine, a crucial intermediate in the pharmaceutical and agrochemical
industries.[1][2] The information presented is intended to ensure the safe handling, storage,
and disposal of this compound in a laboratory and research setting.

Chemical Identification and Physical Properties

(S)-(+)-1-Methoxy-2-propylamine is a colorless, flammable liquid.[3] It is an important building
block in the synthesis of various organic molecules.[2][4]
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Property

Value

Reference

Chemical Name

(S)-(+)-1-Methoxy-2-

[5](6]

propylamine
Synonyms (S)-1-methoxypropan-2-amine [51[7]
CAS Number 99636-32-5 [5]6]
Molecular Formula CaH11NO [31[8]
Molecular Weight 89.14 g/mol [3][8]
Appearance Colorless Clear Liquid [3]
Flash Point 8.5 °C (47.3 °F) [4]8]
Solubility Fully miscible in water [1][2]
Purity >98.5% (GC) [4]

Optical Purity

Enantiomeric excess: =99.5%

[4]

Hazard Identification and Classification

This substance is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[6] It is a highly flammable liquid and vapor that can cause
severe skin burns and eye damage.[1][6][7] Ingestion is harmful, and it may cause respiratory

irritation.[6][7]
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Hazard Classification Category GHS Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour[4][7][8]
. H302: Harmful if swallowed[4]
Acute oral toxicity Category 4
[718]
H314: Causes severe skin
Skin Corrosion/Irritation Category 1B burns and eye damage[4][6][7]
[8]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[7]
Specific target organ toxicity Category 3 (Respiratory H335: May cause respiratory
(single exposure) system) irritation[4][7][8]
Hazardous to the aquatic Harmful to aquatic life with
environment long lasting effects[6][7]

Experimental Protocols

The hazard classifications are determined through standardized experimental protocols,
primarily following the OECD Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (Based on OECD Guideline 423)

The acute oral toxicity is assessed to determine the potential for adverse effects from a single
oral dose.

e Principle: A stepwise procedure is used where a single sex of animal (typically female rats) is
dosed, one at a time. The outcome of the first animal determines the dose for the next,
allowing for classification with a minimal number of animals.

o Methodology:

o Animal Selection: Healthy, young adult rodents (rats are preferred) of a single sex are
used.[9]
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o Fasting: Animals are fasted (food, but not water, withheld) overnight prior to dosing.[10]

o Dose Administration: The test substance is administered in a single dose by gavage.[10]
The volume administered is typically kept constant across different dose levels by
adjusting the concentration.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[8]

o Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

o Data Interpretation: The results are used to classify the substance based on the GHS
categories for acute toxicity.

Skin Corrosion/irritation (Based on OECD Guideline 431)

This in vitro test determines the potential of a substance to cause irreversible skin damage.

e Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the
properties of human skin. The corrosive potential is assessed by measuring cell viability after
exposure to the test chemical.[11][12]

» Methodology:
o Tissue Model: A commercially available, validated RhE tissue is used.

o Application of Test Substance: A small amount of the undiluted liquid substance is applied
topically to the surface of the RhE tissue.

o Exposure and Incubation: The tissue is exposed to the chemical for a defined period (e.g.,
3 minutes and 1 hour) followed by a post-exposure incubation period.[13]

o Cell Viability Assay: Cell viability is quantitatively measured using the MTT assay. Viable
cells convert the MTT dye into a blue formazan salt, which is then extracted and measured
spectrophotometrically.[11]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0018/attachment_14.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://iivs.org/assays/dermal/skin-corrosion-test/
https://www.thepsci.eu/wp-content/uploads/2021/02/PSCI-Skin-Irritation-Factsheet-A4-2021_300.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Data Interpretation: A chemical is identified as corrosive if the cell viability falls below a
certain threshold after a specific exposure time. This allows for sub-categorization into GHS
categories 1A, 1B, or 1C.[12]

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

o Principle: A sample of the liquid is heated in a closed cup apparatus, and an ignition source
is periodically introduced into the vapor space. The temperature at which a flash is observed
is recorded as the flash point.[3][5]

o Methodology:

o Apparatus: A standardized closed-cup flash point tester (e.g., Pensky-Martens) is used.[6]

[7]
o Sample Preparation: The test cup is filled with the sample to a specified level.

o Heating and Ignition: The sample is heated at a slow, constant rate. At regular temperature
intervals, an ignition source is applied to the vapor space.[7]

o Observation: The test is complete when a distinct flash is observed inside the cup.

» Data Interpretation: The observed temperature, corrected for barometric pressure, is the
flash point of the substance.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling (S)-(+)-1-Methoxy-2-
propylamine.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or
chemical-resistant apron.
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o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[6]

Fire-Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water
spray may be used to cool containers but may be ineffective at extinguishing the fire.[6]

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.[6]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.

Storage and Disposal

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.aidic.it/cet/13/31/158.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep the container tightly closed. The substance is air-sensitive and should be stored under
an inert gas.[1]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. This material and its container must be disposed of as hazardous waste.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling (S)-(+)-1-Methoxy-2-
propylamine in a research environment.
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This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet provided by the supplier. Always prioritize safety and follow

established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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